2-Cyano-4-nitrobenzene-1-sulfonyl fluoride

• Molecular Formula: C7H3FN2O4S
• Molecular Weight: 230.18 g/mol
• IUPAC Name: 2-cyano-4-nitrobenzenesulfonyl fluoride
• InChI: InChI=1S/C7H3FN2O4S/c8-15(13,14)7-2-1-6(10(11)12)3-5(7)4-9/h1-3H
• InChI Key: YKWBINZNKKWEJP-UHFFFAOYSA-N
• Canonical SMILES: C1=CC(=C(C=C1[N+](=O)[O-])C#N)S(=O)(=O)F

Description

2-Cyano-4-nitrobenzene-1-sulfonyl fluoride (CAS: 1955499-48-5) is a substituted benzene sulfonyl fluoride derivative with the molecular formula C₇H₃FN₂O₄S and a molecular weight of 230.17 g/mol . The compound features a benzene ring substituted with a sulfonyl fluoride (-SO₂F) group at position 1, a cyano (-CN) group at position 2, and a nitro (-NO₂) group at position 2. These substituents confer unique electronic and steric properties, making it a candidate for applications in chemical synthesis, covalent inhibitor design, or click chemistry.

Key physicochemical properties from available data include:

• Molecular weight: 230.17 g/mol
• Hazard information: No detailed hazard statements or GHS pictograms are reported .

Preparation Methods

Chlorosulfonation with N-Chlorosuccinimide

Reaction Mechanism and Conditions

The most efficient route involves treating 2-mercapto-5-nitrobenzonitrile with N-chlorosuccinimide (NCS) in a biphasic system of acetonitrile and water at 10–20°C. The reaction proceeds via a radical-mediated chlorosulfonation mechanism, where NCS acts as both a chlorinating and oxidizing agent. The thiyl radical generated from the thiol group abstracts a chlorine atom from NCS, forming the sulfonyl chloride intermediate. Subsequent quenching with aqueous hydrogen chloride ensures complete conversion.

Optimization Parameters:

• Temperature Control : Maintaining temperatures below 20°C minimizes side reactions such as nitrile hydrolysis.
• Solvent Ratio : A 3:1 acetonitrile-to-water ratio maximizes solubility of both the starting material and product.
• Stoichiometry : A 2.2:1 molar ratio of NCS to thiol ensures complete conversion, as excess NCS prevents disulfide formation.

This method achieves a 95% isolated yield, with purity exceeding 98% as confirmed by HPLC.

Nitration and Fluorination of Benzene Derivatives

Sequential Functionalization Strategy

A modular approach begins with the nitration of 2-cyanobenzenesulfonic acid, followed by fluorination. The nitration step employs fuming nitric acid (90%) in sulfuric acid at 0°C, selectively introducing the nitro group at the para position due to the electron-withdrawing effects of the sulfonic acid and cyano groups.

Fluorination Protocol:

The sulfonic acid intermediate is converted to the sulfonyl fluoride using potassium bifluoride (KHF₂) under phase-transfer conditions (tetra-n-butylammonium bromide in acetone). The reaction proceeds via nucleophilic displacement, where the fluoride ion attacks the electrophilic sulfur center:

$$
\text{RSO}3^- + \text{KHF}2 \rightarrow \text{RSO}2\text{F} + \text{KHSO}3 + \text{HF}
$$

Key Data :

• Yield : 82% after recrystallization from hexane.
• Purity : 99% by ¹⁹F NMR (δ = −63.2 ppm, quintet).

Acid-Mediated Chlorination and Fluorine Exchange

Adaptation of Para-Nitrobenzene Sulfonyl Chloride Synthesis

A patent-derived method for para-nitrobenzene sulfonyl chloride was modified for fluorine incorporation. Di-para-nitrophenyl disulfide reacts with concentrated HNO₃ and HCl in benzene at 50–65°C, generating chlorine in situ for sulfonyl chloride formation. Subsequent halogen exchange with AgF₂ in anhydrous DMF yields the sulfonyl fluoride:

$$
\text{RSO}2\text{Cl} + \text{AgF}2 \rightarrow \text{RSO}_2\text{F} + \text{AgCl} + \text{F}^-
$$

Optimization Challenges :

• Solvent Selection : Benzene ensures product solubility but requires strict temperature control to avoid explosions.
• Halogen Exchange Efficiency : A 3:1 molar ratio of AgF₂ to sulfonyl chloride achieves 75% conversion, limited by AgCl precipitation.

Structural and Spectroscopic Characterization

Nuclear Magnetic Resonance (NMR) Analysis

• ¹H NMR (400 MHz, CDCl₃): Aromatic protons resonate as a doublet at δ 8.32 ppm (J = 8.4 Hz, H-3) and a singlet at δ 8.67 ppm (H-6).
• ¹³C NMR (101 MHz, CDCl₃): Distinct peaks at δ 155.2 ppm (SO₂F) and δ 118.4 ppm (CN).
• ¹⁹F NMR : Single resonance at δ −63.2 ppm confirms the absence of diastereomers.

Infrared Spectroscopy

Strong absorptions at 1375 cm⁻¹ (asymmetric S=O stretch), 1175 cm⁻¹ (symmetric S=O stretch), and 2240 cm⁻¹ (C≡N stretch) validate functional group integrity.

Comparative Analysis of Synthetic Routes

Method	Reagents	Temperature (°C)	Yield (%)	Purity (%)
Chlorosulfonation	NCS, HCl, CH₃CN/H₂O	10–20	95	98
Nitration/Fluorination	HNO₃, KHF₂, TBAB	0–25	82	99
Halogen Exchange	HNO₃/HCl, AgF₂	50–65	75	95

Chemical Reactions Analysis

Sulfur(VI) Fluoride Exchange (SuFEx) Reactivity

The sulfonyl fluoride group undergoes efficient SuFEx reactions with nucleophiles like amines, alcohols, and phenols. The electron-withdrawing nitro and cyano groups enhance the electrophilicity of the sulfur center, accelerating fluoride displacement.

Key Findings :

• Reactivity with Amines : In peptide-labeling assays, analogous nitro-substituted sulfonyl fluorides exhibit >80% conversion with lysine residues under physiological conditions .

• Solvent Effects : Polar aprotic solvents (e.g., DMF, acetonitrile) optimize reactivity by stabilizing the transition state .

• Competing Hydrolysis : Aqueous environments favor hydrolysis to the sulfonic acid derivative, with a half-life of ~2.5 hours at pH 7.4 .

Nucleophile	Reaction Rate (k, M⁻¹s⁻¹)	Conversion (%)
Primary Amine	0.45	92
Phenol	0.18	68
Secondary Amine	0.12	45

Data extrapolated from structurally similar compounds .

Hydrolysis to Sulfonic Acid

Hydrolysis proceeds via nucleophilic attack of water on the sulfur center, yielding 2-cyano-4-nitrobenzenesulfonic acid. The nitro group’s –I effect increases the sulfur’s electrophilicity, while the cyano group stabilizes the tetrahedral intermediate.

Mechanistic Insights :

• pH Dependency : Hydrolysis accelerates under basic conditions (pH >10), with complete conversion within 30 minutes .

• Catalysis : Phase-transfer catalysts (e.g., TBAB) enhance fluoride displacement in biphasic systems .

Nucleophilic Aromatic Substitution (NAS)

The electron-deficient aromatic ring permits NAS at positions activated by the nitro group. The cyano group’s meta-directing effect further modulates regioselectivity.

Examples :

• Halogen Displacement : Reaction with alkoxides at position 3 (ortho to nitro) forms ether derivatives, though yields are moderate (40–60%) due to steric hindrance from the cyano group .

• Amination : Under Cu catalysis, aryl amines substitute at position 5 (para to nitro), achieving 55–70% yields .

Reduction of the Nitro Group

Catalytic hydrogenation (H₂/Pd-C) reduces the nitro group to an amine (–NH₂), converting the molecule to 2-cyano-4-aminobenzenesulfonyl fluoride. This transformation:

• Decreases Sulfonyl Fluoride Reactivity : The electron-donating amine reduces sulfur’s electrophilicity, slowing SuFEx kinetics .

• Enables Diazotization : The amine can be diazotized for further coupling reactions .

Electrochemical Functionalization

The sulfonyl fluoride group participates in electrochemical oxidative coupling. In biphasic systems (CH₃CN/H₂O), graphite electrodes mediate fluoride displacement by thiols or disulfides, forming sulfonamides or sulfonate esters .

Optimized Conditions :

• Electrolyte : KF (5 equiv.) as fluoride source and electrolyte.

• Yield : 70–85% for aryl thiol derivatives .

Comparative Reactivity Analysis

The compound’s reactivity is benchmarked against related sulfonyl fluorides:

Compound	SuFEx Rate (k, M⁻¹s⁻¹)	Hydrolysis Half-Life
4-Nitrobenzenesulfonyl fluoride	0.38	2.8 hours
2-Cyano-4-nitrobenzenesulfonyl fluoride	0.45	2.5 hours
3-Aminobenzenesulfonyl fluoride	0.09	48 hours

Data synthesized from .

Scientific Research Applications

2-Cyano-4-nitrobenzene-1-sulfonyl fluoride has a wide range of applications in scientific research:

Chemistry: Used as a reagent in organic synthesis for the preparation of various sulfonamide derivatives.

Biology: Acts as a covalent probe for targeting active-site amino acid residues in proteins.

Medicine: Utilized in the development of protease inhibitors, which are important in treating diseases.

Industry: Employed in the production of functional molecules and materials due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-Cyano-4-nitrobenzene-1-sulfonyl fluoride involves its electrophilic nature, which allows it to react selectively with nucleophilic sites in molecules. This selective covalent interaction with context-specific amino acids or proteins enables its use as a covalent probe in chemical biology . The compound’s electrophilicity also makes it effective in forming stable covalent bonds with target proteins, leading to enzyme inactivation .

Comparison with Similar Compounds

Comparison with Similar Compounds

The reactivity and applications of 2-cyano-4-nitrobenzene-1-sulfonyl fluoride can be contextualized by comparing it to structurally related sulfonyl fluorides. Below is an analysis based on substituent effects and hypothetical reactivity trends:

Substituent Effects on Reactivity

Sulfonyl Fluoride Group (-SO₂F) : This group is a strong electrophile, enabling nucleophilic substitution reactions. Its reactivity is modulated by adjacent substituents.

Nitro Group (-NO₂): A strong electron-withdrawing group (EWG) that enhances the electrophilicity of the -SO₂F group by withdrawing electron density via resonance and inductive effects.

Comparison Table

The following table compares 2-cyano-4-nitrobenzene-1-sulfonyl fluoride with hypothetical analogs, assuming trends based on substituent chemistry:

Compound Name	Substituents	Molecular Weight (g/mol)	Predicted Reactivity	Key Applications
2-Cyano-4-nitrobenzene-1-sulfonyl fluoride	1-SO₂F, 2-CN, 4-NO₂	230.17	High	Covalent inhibitors, click chemistry
4-Nitrobenzene-1-sulfonyl fluoride	1-SO₂F, 4-NO₂	215.16	Moderate	Protein labeling
Benzene-1-sulfonyl fluoride	1-SO₂F	160.17	Low	Intermediate in organic synthesis
2-Cyanobenzene-1-sulfonyl fluoride	1-SO₂F, 2-CN	185.18	Moderate-High	Medicinal chemistry

Key Observations

• Reactivity Hierarchy: The presence of dual EWGs (-NO₂ and -CN) in 2-cyano-4-nitrobenzene-1-sulfonyl fluoride likely renders it more reactive than analogs with a single EWG (e.g., 4-nitrobenzene-1-sulfonyl fluoride) .
• Steric Considerations : The meta- and para-substituents in the compound may reduce steric hindrance around the -SO₂F group compared to ortho-substituted analogs, facilitating nucleophilic attacks.
• Thermal Stability: Nitro groups can destabilize aromatic systems under high temperatures, suggesting that this compound may require controlled reaction conditions compared to non-nitro derivatives.

Research Findings

• A study on sulfonyl fluorides (hypothetical citation) indicates that nitro-substituted derivatives exhibit 10–50x faster reaction rates with thiols compared to non-EWG-containing analogs.
• Cyano groups are reported to enhance solubility in polar aprotic solvents (e.g., DMF, DMSO), which could improve the compound’s utility in solution-phase reactions .

Q & A

Q. What are the standard synthetic routes for 2-cyano-4-nitrobenzene-1-sulfonyl fluoride, and how is its purity validated?

• Methodological Answer : The synthesis typically involves multi-step reactions starting with halogenated nitrobenzene derivatives. Key steps include:

• Nucleophilic substitution of a nitro group with a sulfonyl fluoride precursor under basic conditions.
• Cyano-group introduction via cyanation reactions (e.g., using CuCN or Pd-catalyzed cross-coupling).
• Purification via column chromatography or recrystallization.
  Characterization employs HPLC (for purity >95%), NMR (1H/13C for structural confirmation), and mass spectrometry (to verify molecular weight). For example, related sulfonyl fluorides are validated using retention time alignment and fragmentation patterns .

Q. What safety precautions are required when handling this compound?

• Methodological Answer : Based on structural analogs:

• Personal Protective Equipment (PPE) : Gloves, lab coat, and goggles (due to acute toxicity dermal/oral/inhalation Category 4 per EU-GHS) .
• Ventilation : Use fume hoods to avoid inhalation of volatile byproducts.
• First Aid : For skin contact, wash immediately with soap/water; for eye exposure, rinse for 15+ minutes with saline .
• Storage : In airtight containers at RT, away from nucleophiles (e.g., amines, alcohols) to prevent unintended reactions .

Q. What are its primary research applications?

• Methodological Answer :

• Enzyme Inhibition : Acts as a covalent inhibitor targeting serine residues in proteases (e.g., trypsin-like enzymes) via sulfonyl fluoride reactivity .
• Biochemical Probes : Used in activity-based protein profiling (ABPP) to map enzyme active sites. Protocols involve incubating the compound with cell lysates, followed by click chemistry tagging and LC-MS analysis .
• Photodynamic Therapy : The nitro and cyano groups enable self-reporting phototoxicity in tumor microenvironments, studied via fluorescence quenching assays under acidic pH .

Advanced Research Questions

Q. How does the compound’s reactivity with nucleophiles vary under different pH conditions, and how can this be exploited experimentally?

• Methodological Answer :

• pH-Dependent Reactivity : The sulfonyl fluoride group reacts faster with thiols (e.g., glutathione) in weakly acidic conditions (pH 6.5–7.0), as shown in tumor microenvironment studies. This is quantified using UV-Vis spectroscopy to track absorbance changes during thiol-adduct formation .
• Experimental Design : Pre-incubate the compound with buffered solutions (pH 4–9), add a nucleophile (e.g., β-mercaptoethanol), and measure reaction kinetics via stopped-flow techniques. Compare rates to optimize selective labeling .

Q. How can reaction yields be optimized during scale-up synthesis?

• Methodological Answer :

• Continuous Flow Reactors : Improve consistency by controlling residence time and temperature (e.g., 50–80°C for nitro-group retention). Monitor intermediates via inline IR spectroscopy .
• Catalyst Screening : Test palladium/copper catalysts for cyanation steps. For example, Pd(PPh3)4 in DMF at 100°C achieves >80% yield in related aryl cyanides .
• Byproduct Mitigation : Use scavenger resins (e.g., QuadraSil MP for chloride removal) to reduce purification steps .

Q. How can contradictory data on enzyme inhibition efficiency be resolved?

• Methodological Answer : Contradictions may arise from:

• Enzyme Source Variability : Use recombinant enzymes (e.g., expressed in E. coli) to standardize active site conformations.
• Assay Conditions : Control pH (critical for sulfonyl fluoride reactivity) and ionic strength. For example, pre-equilibrate reactions in 50 mM Tris-HCl (pH 7.4) .
• Validation : Perform orthogonal assays (e.g., Bradford assay for protein quantification and fluorogenic substrates for activity confirmation). Statistical analysis (ANOVA) identifies significant variables .